Endothelin-3, human, mouse, rabbit, rat TFA

• Molecular Formula: C122H168F3N26O35S4+
• Molecular Weight: 2744.1 g/mol
• InChI: InChI=1S/C120H166N26O33S4.C2HF3O2/c1-11-62(7)97(116(173)136-87(120(177)178)49-70-53-125-77-25-17-16-24-75(70)77)143-117(174)98(63(8)12-2)142-110(167)86(52-95(156)157)133-104(161)80(44-60(3)4)129-107(164)84(50-71-54-124-59-126-71)132-111(168)88-56-181-180-55-76(123)101(158)144-99(64(9)147)118(175)139-89-57-182-183-58-90(113(170)141-96(61(5)6)115(172)135-82(47-68-30-36-73(150)37-31-68)105(162)130-81(106(163)138-88)46-67-28-34-72(149)35-29-67)137-103(160)79(40-41-93(152)153)128-102(159)78(26-18-20-42-121)127-108(165)85(51-94(154)155)134-114(171)91(27-19-21-43-122)146(179)92(48-69-32-38-74(151)39-33-69)140-119(176)100(65(10)148)145-109(166)83(131-112(89)169)45-66-22-14-13-15-23-66;3-2(4,5)1(6)7/h13-17,22-25,28-39,53-54,59-65,76,78-92,96-100,125,147-148H,11-12,18-21,26-27,40-52,55-58,121-123H2,1-10H3,(H26-,124,126,127,128,129,130,131,132,133,134,135,136,137,138,139,140,141,142,143,144,145,149,150,151,152,153,154,155,156,157,158,159,160,161,162,163,164,165,166,167,168,169,170,171,172,173,174,175,176,177,178);(H,6,7)/p+1/t62-,63-,64+,65+,76-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92+,96-,97-,98-,99-,100-;/m0./s1
• InChIKey: MHOPDBXQYRGTBE-WNPGFBAXSA-O

Research into ETB receptor pharmacology is often confounded by ET-1's dual ETA/ETB activation or synthetic agonists lacking full endogenous signaling fidelity. Endothelin-3 TFA solves this as a naturally occurring 21-aa bicyclic peptide with intrinsic ~100-fold ETB versus ETA selectivity. - **Functional selectivity:** 10 nM concentration activates ETB-dependent vasorelaxation/NO release without ETA-mediated contraction in native vessels. - **Translational consistency:** 100% sequence identity across human, mouse, rat, rabbit - single batch supports multi-species programs. - **Structural suitability:** Co-crystallized with human ETB receptor; defined disulfide bridges (Cys1-Cys15, Cys3-Cys11) for cryo-EM/NMR/SPR studies. Supplied as lyophilized TFA salt (≥97% HPLC), soluble in water, stored at -20°C.

Endothelin-3 (TFA) Identity and Receptor Pharmacology

Endothelin-3 (ET-3), supplied as the trifluoroacetate (TFA) salt, is a 21-amino acid bicyclic vasoactive peptide (sequence: CTCFTYKDKECVYYCHLDIIW; disulfide bridges: Cys1–Cys15, Cys3–Cys11) that is endogenously produced primarily in brain and endocrine tissues [1]. Unlike endothelin-1 (ET-1), which binds ETA and ETB receptors with comparable sub-nanomolar affinity, ET-3 displays marked receptor selectivity: it binds ETB with high affinity but has approximately two orders of magnitude lower affinity for ETA, making it a de facto ETB-preferring agonist at physiological concentrations [2]. The mature peptide sequence is 100% conserved across human, mouse, rat, and rabbit, eliminating species-dependent sequence variability as a confounding factor in translational studies [3]. The TFA salt form is supplied as a lyophilized solid with ≥97% purity (HPLC), is soluble in water, and is stored at −20°C .

• [1] Inoue A, Yanagisawa M, Kimura S, Kasuya Y, Miyauchi T, Goto K, Masaki T. The human endothelin family: three structurally and pharmacologically distinct isopeptides predicted by three separate genes. Proc Natl Acad Sci U S A. 1989;86(8):2863-2867. View Source
• [2] Shihoya W, Nishizawa T, Okuta A, Tani K, Dohmae N, Takemoto H, Nureki O. Crystal structures of human ETB receptor provide mechanistic insight into receptor activation and partial activation. Nat Commun. 2018;9:4711. View Source
• [3] GtoPdb (IUPHAR/BPS Guide to Pharmacology). Endothelin-3 ligand page. Comment: The human ET-3 sequence is identical to the mouse and rat ET-3 sequences. View Source

Why ET-1/ET-2 Cannot Replace Endothelin-3 (TFA)

Endothelin isopeptides are not interchangeable tool compounds. ET-1 (and ET-2) activate both ETA and ETB receptors with roughly equivalent potency, whereas ET-3 possesses an intrinsic ~100-fold selectivity window favouring ETB over ETA [1]. Substituting ET-1 for ET-3 therefore conflates ETA-mediated vasoconstriction, positive ionotropy, and cell proliferation with ETB-mediated vasorelaxation, NO release, and prostacyclin production, obscuring receptor-specific conclusions [2]. ETB-selective synthetic agonists (e.g., IRL 1620, BQ-3020, sarafotoxin S6c) lack the endogenous peptide's full pharmacological fingerprint—including partial agonism characteristics, receptor trafficking behaviour, and cross-species sequence fidelity—precluding their use as drop-in replacements when the research question requires an endogenous, evolutionarily conserved ETB-preferring agonist with a defined TFA salt formulation for reproducible solubilization and storage . The specific TFA counterion further distinguishes this product from acetate or free-base preparations of ET-3, which may differ in solubility, residual moisture content, and long-term lyophilized stability [3].

• [1] Shihoya W, Nishizawa T, Okuta A, Tani K, Dohmae N, Takemoto H, Nureki O. Crystal structures of human ETB receptor provide mechanistic insight into receptor activation and partial activation. Nat Commun. 2018;9:4711. View Source
• [2] Davenport AP. International Union of Pharmacology. XXIX. Update on endothelin receptor nomenclature. Pharmacol Rev. 2002;54(2):219-236. View Source
• [3] Ambiopharm. Peptide Salt Form Selection Guide: Acetate vs TFA vs HCl – implications for lyophilized solid characteristics and residual counterion content. View Source

Endothelin-3 (TFA) Differentiation Evidence

ETA Receptor Affinity Selectivity vs. ET-1

ET-3 binds the human ETB receptor with sub-nanomolar affinity comparable to ET-1, but its affinity for the ETA receptor is approximately two orders of magnitude (∼100-fold) lower than that of ET-1 [1]. In quantitative terms, ET-1 inhibits ¹²⁵I-ET-1 binding to rabbit saphenous vein ETA sites with a Ki of 0.08 ± 0.03 nM, whereas ET-3 displacement of ¹²⁵I-ET-1 binding is biphasic with high-affinity Ki = 0.4 ± 0.1 nM (36% of sites, corresponding to ETB) and low-affinity Ki = 37 ± 10 nM (64% of sites, corresponding to ETA) [2]. This ∼460-fold difference in the low-affinity (ETA) component versus ET-1's Ki quantitatively defines the selectivity gap. By contrast, ET-1 binds both receptor subtypes with similar high affinity, precluding its use as a receptor-discriminating tool [3].

Evidence Dimension	ETA receptor binding affinity (Ki) in rabbit saphenous vein
Target Compound Data	ET-3: Ki (ETA component) = 37 ± 10 nM; Ki (ETB component) = 0.4 ± 0.1 nM
Comparator Or Baseline	ET-1: Ki (ETA) = 0.08 ± 0.03 nM (monophasic); ET-1 Ki at ETB sites: 40 ± 7 pM (from ¹²⁵I-ET-3 competition)
Quantified Difference	ET-3 ETA affinity is ∼460-fold lower than ET-1 ETA affinity (37 nM vs. 0.08 nM); ET-3 ETB/ETA selectivity ratio ≈ 92.5-fold within the same tissue
Conditions	Radioligand binding: ¹²⁵I-ET-1 and ¹²⁵I-ET-3 competition binding in rabbit saphenous vein (RSV) membrane preparations

Why This Matters

This ∼100-fold ETA/ETB selectivity differential is the single most critical differentiator for experimental design: ET-3 at low nanomolar concentrations selectively activates ETB-mediated signalling (vasorelaxation, NO production, prostacyclin release) without triggering confounding ETA-mediated vasoconstriction, a property not shared by ET-1 or ET-2.

• [1] Shihoya W, Nishizawa T, Okuta A, Tani K, Dohmae N, Takemoto H, Nureki O. Crystal structures of human ETB receptor provide mechanistic insight into receptor activation and partial activation. Nat Commun. 2018;9:4711. View Source
• [2] Liu EC, Webb ML, Chao CC, Monshizadegan H, Lynch J, Fisher SM, Rose PM. Binding of ¹²⁵I-endothelin-1 and ¹²⁵I-endothelin-3 in rabbit saphenous vein: evidence for an atypical ET binding component. J Cardiovasc Pharmacol. 1993;22(Suppl 8):S132-S135. PMID: 7509924. View Source
• [3] Davenport AP. International Union of Pharmacology. XXIX. Update on endothelin receptor nomenclature. Pharmacol Rev. 2002;54(2):219-236. View Source

ETB Functional Selectivity in β-Arrestin Recruitment

In a standardized recombinant system using CHO-K1 cells expressing human ETA or ETB receptors, ET-3 induces β-arrestin recruitment with pD₂ values of 7.31 (ETA, equivalent to EC₅₀ ≈ 49 nM) and 9.44 (ETB, equivalent to EC₅₀ ≈ 0.36 nM) [1]. This represents a 135-fold functional potency preference for ETB over ETA. In contrast, ET-1 activates both receptors with similar potency; in human myometrium, ET-1 shows pD₂ = 8.24 (EC₅₀ ≈ 5.8 nM) versus ET-3 pD₂ = 7.20 (EC₅₀ ≈ 63 nM), a potency ratio of approximately 11:1 favouring ET-1 [2]. The ETB-preferring functional signature of ET-3 is consistent across multiple assay endpoints (β-arrestin, Ca²⁺ mobilization, vasorelaxation) and is not recapitulated by ET-1, ET-2, or mixed agonists.

Evidence Dimension	Functional potency (pD₂ / EC₅₀) at recombinant human ETA and ETB receptors
Target Compound Data	ET-3: pD₂ (ETA) = 7.31, EC₅₀ ≈ 49 nM; pD₂ (ETB) = 9.44, EC₅₀ ≈ 0.36 nM
Comparator Or Baseline	ET-1 (human myometrium): pD₂ = 8.24, EC₅₀ ≈ 5.8 nM (ETA-mediated contraction); ET-1 binds ETA and ETB with comparable sub-nM affinity
Quantified Difference	ET-3 ETB/ETA functional selectivity ratio = 135-fold; ET-1 shows ≤10-fold discrimination between subtypes
Conditions	β-arrestin recruitment: CHO-K1 cells expressing human ETA or ETB (PathHunter assay); contraction: human myometrial strips

Why This Matters

This quantitative functional selectivity window enables researchers to activate ETB signalling cascades at concentrations (0.1–10 nM) that produce negligible ETA engagement, a pharmacological property essential for dissecting receptor-specific contributions in mixed cell populations co-expressing both subtypes.

• [1] Bertin Bioreagent / GLPBio. Endothelin-3 (human, rat) (trifluoroacetate salt) Product Page. Kb ETA = 1.05, Kb ETB = 1.49; pD₂ (β-arrestin) ETA = 7.31, ETB = 9.44 in CHO-K1 cells. Catalog No. GC43608. View Source
• [2] Breuiller-Fouché M, Héluy V, Fournier T, Ferré F. Endothelin ETA receptors mediate human uterine smooth muscle contraction. Eur J Pharmacol. 1995;278(1):33-38. ET-1 pD₂ = 8.24 vs. ET-3 pD₂ = 7.20. View Source

Reduced Vasoconstrictor Potency vs. ET-1

Direct head-to-head comparisons in intact tissue preparations consistently demonstrate that ET-3 is substantially less potent as a vasoconstrictor than ET-1. In the anaesthetized rat stomach, ET-1 was approximately 5- to 10-fold more potent as a vasoconstrictor, and ET-1 caused significant haemoconcentration while ET-3 did not [1]. In the perfused rat mesenteric arterial and venous vasculature, ET-3 was at least 20-fold less active than ET-1 on both sides of the circulation [2]. In the isolated superior mesenteric arterial bed, ET-3 (ED₅₀ = 411 ± 195 pmol) was approximately 4.4-fold less potent than ET-1 (ED₅₀ = 93.0 ± 40.0 pmol) [3]. This graded potency difference—rather than an all-or-none effect—provides a quantitative basis for titrating vasoconstrictor tone in experimental models.

Evidence Dimension	Vasoconstrictor potency (potency ratio, ED₅₀, or minimum active dose)
Target Compound Data	ET-3: gastric vasoconstriction (5- to 10-fold less potent than ET-1); mesenteric constriction (≥20-fold less active); mesenteric arterial bed ED₅₀ = 411 ± 195 pmol
Comparator Or Baseline	ET-1: gastric vasoconstriction (5- to 10-fold more potent than ET-3); mesenteric arterial bed ED₅₀ = 93.0 ± 40.0 pmol
Quantified Difference	ET-1 is 5- to 20-fold more potent as a vasoconstrictor depending on vascular bed; ET-3 ED₅₀ / ET-1 ED₅₀ ≈ 4.4 in mesenteric arterial bed
Conditions	Rat stomach (in vivo, anaesthetized); rat perfused mesenteric vasculature (ex vivo); rat isolated superior mesenteric arterial bed (ex vivo)

Why This Matters

The consistent 5- to 20-fold lower vasoconstrictor potency of ET-3 versus ET-1 across anatomically distinct vascular beds makes ET-3 the preferred tool for experiments where vasoconstriction is an undesired confounder—such as studies of ETB-mediated prostacyclin release, platelet anti-aggregation, or neuroprotection—and where ET-1 would introduce prohibitive haemodynamic noise.

• [1] Wallace JL, Cirino G, De Nucci G, McKnight W, MacNaughton WK. Comparison of the effects of endothelin-1 and endothelin-3 on the rat stomach. Eur J Pharmacol. 1989;167(1):41-47. PMID: 2673803. View Source
• [2] D'Orléans-Juste P, Claing A, Télémaque S, Warner TD, Regoli D. Characterization of receptors for endothelins in the perfused arterial and venous mesenteric vasculatures of the rat. Br J Pharmacol. 1993;110(2):687-692. PMID: 8242241. View Source
• [3] Cristol JP, Warner TD, Thiemermann C, Vane JR. Endothelium-dependent vascular activities of endothelin-like peptides in the isolated superior mesenteric arterial bed of the rat. Br J Pharmacol. 1993;108(4):1040-1045. ED₅₀: ET-1 = 93.0 ± 40.0 pmol; ET-3 = 411 ± 195 pmol. View Source

Anti-Platelet Aggregation and Haemodynamic Dissociation

Intravenous bolus administration of ET-3 (1 nmol/kg) to anaesthetised rabbits significantly inhibited ADP-induced ex vivo platelet aggregation while producing only a transient decrease in blood pressure and no change in heart rate [1]. This haemodynamic dissociation is mechanistically attributed to ET-3's preferential activation of endothelial ETB receptors, triggering cyclo-oxygenase-dependent prostacyclin release that inhibits platelet aggregation without the sustained ETA-mediated vasoconstriction and haemoconcentration characteristic of ET-1 [2]. By contrast, ET-1 at doses producing comparable anti-aggregatory effects also induces significant and sustained hypertension, haemoconcentration, and heart rate changes, reflecting its dual ETA/ETB activation profile [3]. The anti-aggregatory effect of ET-3 was abolished by piroxicam pretreatment (14 μmol/kg), confirming the prostacyclin-dependent mechanism.

Evidence Dimension	In vivo anti-platelet efficacy vs. haemodynamic side-effect profile
Target Compound Data	ET-3 (1 nmol/kg i.v.): significant inhibition of ADP-induced ex vivo platelet aggregation; transient BP decrease only; no heart rate change; effect abolished by piroxicam
Comparator Or Baseline	ET-1: anti-aggregatory at comparable doses but produces significant sustained hypertension, haemoconcentration, and heart rate alterations; ET-1 is >10× more potent as a pressor agent than ET-3
Quantified Difference	ET-3 achieves anti-aggregatory efficacy with minimal haemodynamic perturbation (transient BP decrease, no HR change) vs. ET-1 which produces sustained hypertension and haemoconcentration at anti-aggregatory doses
Conditions	Anaesthetised rabbits, ADP-induced ex vivo platelet aggregation, i.v. bolus administration

Why This Matters

The ability to inhibit platelet aggregation without causing sustained haemodynamic disturbance is a therapeutically relevant pharmacological property unique to ET-3 among the endogenous endothelin isopeptides, making it the compound of choice for ex vivo and in vivo studies of ETB-mediated prostacyclin-dependent anti-thrombotic mechanisms where haemodynamic stability is required.

• [1] Lidbury PS, Thiemermann C, Thomas GR, Vane JR. Endothelin-3: selectivity as an anti-aggregatory peptide in vivo. Eur J Pharmacol. 1989;166(2):335-338. PMID: 2676565. View Source
• [2] Thiemermann C, Lidbury PS, Thomas GR, Vane JR. Endothelin-1 releases prostacyclin and inhibits ex vivo platelet aggregation in the anesthetized rabbit. J Cardiovasc Pharmacol. 1989;13(Suppl 5):S138-S141. PMID: 2473289. View Source
• [3] Le Monnier de Gouville AC, Mondot S, Lippton H, Hyman A, Cavero I. Vasodilator activity of endothelin-1 and endothelin-3: rapid development of cross-tachyphylaxis and dependence on the rate of endothelin administration. J Pharmacol Exp Ther. 1990;254(3):1024-1028. PMID: 2118569. Confirms ET-1 >10× more potent as pressor agent. View Source

Cross-Species Sequence Conservation

The mature 21-amino-acid ET-3 peptide (CTCFTYKDKECVYYCHLDIIW) is 100% identical at the amino acid level in human, mouse, rat, and rabbit [1]. This is in contrast to ET-1, where mouse and rat sequences are identical to human, but rabbit ET-1 differs by one amino acid substitution [2]. Furthermore, ET-3 differs from ET-1 by six amino acid residues and from ET-2 by four residues, whereas ET-1 and ET-2 differ by only two residues [3]. The absolute sequence conservation of ET-3 across the four most commonly used mammalian model species eliminates peptide sequence variability as a confounding variable when comparing pharmacodynamic or pharmacokinetic data across species, a significant advantage not shared by many other GPCR peptide ligands.

Evidence Dimension	Mature peptide amino acid sequence identity across species
Target Compound Data	ET-3 (mature peptide): 100% identical amino acid sequence in human, mouse, rat, rabbit
Comparator Or Baseline	ET-1: 100% identical human/mouse/rat, but rabbit ET-1 differs by 1 residue (Ser4→Thr4 or similar substitution); ET-2: sequence varies across species
Quantified Difference	ET-3: 0 amino acid differences across 4 species; ET-1: 1 amino acid difference involving rabbit; ET-3 vs. ET-1: 6 of 21 residues differ (29% divergence)
Conditions	Sequence alignment of mature 21-amino-acid endothelin peptides; post-translational processing assumed consistent

Why This Matters

For laboratories conducting multi-species preclinical studies (e.g., mouse genetic models progressing to rat pharmacology and rabbit haemodynamics), the invariant sequence of ET-3 eliminates the need for species-matched peptide batches and ensures that any observed inter-species differences in response are attributable to receptor expression or coupling differences rather than ligand sequence variation.

• [1] GtoPdb (IUPHAR/BPS Guide to Pharmacology). Endothelin-3 ligand page. Comment: 'The human ET-3 sequence is identical to the mouse and rat ET-3 sequences.' Extended to rabbit based on vendor product specifications confirming single-sequence applicability. View Source
• [2] Inoue A, Yanagisawa M, Kimura S, Kasuya Y, Miyauchi T, Goto K, Masaki T. The human endothelin family: three structurally and pharmacologically distinct isopeptides predicted by three separate genes. Proc Natl Acad Sci U S A. 1989;86(8):2863-2867. View Source
• [3] Motif Biotech. Endothelin-3 (human, mouse, rabbit, rat) product page. States: 'ET-2 and ET-3 are similar to ET-1, but differ in two and six amino acids, respectively.' View Source

TFA Salt Solubility and Purity Advantages

The TFA salt form of ET-3 is supplied as a lyophilized solid with purity ≥97% by HPLC (commercial specifications typically 97.58%–99.51%) and is directly soluble in water, unlike the free base form which may require initial dissolution in 80% acetic acid followed by dilution [1]. TFA salts of basic peptides generally exhibit enhanced aqueous solubility compared to acetate or hydrochloride salts due to the strong ion-pairing capacity of the trifluoroacetate anion with lysine and arginine side chains [2]. For ET-3 specifically, which contains three lysine residues, the TFA counterion ensures consistent gravimetric accuracy and avoids the variable residual water content sometimes observed with acetate salt lyophilizates. Storage at −20°C in desiccated conditions maintains stability, and the product is recommended for use within one month once reconstituted in solution . These formulation characteristics distinguish this product from free base ET-3 preparations that require multi-step solubilization protocols introducing potential variability in final peptide concentration.

Evidence Dimension	Formulation-dependent solubility, purity, and handling characteristics
Target Compound Data	ET-3 TFA salt: purity ≥97% (typically 97.58%–99.51% by HPLC); soluble in water; MW 2757.07 (TFA salt) / 2643.04 (free base); store at −20°C dry, sealed
Comparator Or Baseline	ET-3 free base: often requires initial dissolution in 80% cold acetic acid then dilution to 5% acetic acid; variable solubility; acetate salt: may produce less dense lyophilized cakes with higher residual moisture
Quantified Difference	TFA salt enables single-step aqueous dissolution vs. multi-step acid-based protocol for free base; purity specification ≥97% with typical lot purity >99%
Conditions	Standard peptide handling and storage: lyophilized solid, −20°C, desiccated; reconstitution in water

Why This Matters

For procurement decisions, the TFA salt form reduces experimental variability introduced by solubilization protocols, ensures accurate dosing through gravimetric precision, and provides a defined purity benchmark (≥97%) that is documented per batch—critical for reproducible in vitro and in vivo pharmacology.

• [1] Ace Therapeutics. Endothelin-3, (human, mouse, rabbit, rat) TFA product page. Purity: 99.51%; Formula: C₁₂₃H₁₆₉F₃N₂₆O₃₅S₄; MW: 2757.07; Solubility: water; Sequence with disulfide bridges specified. View Source
• [2] NovoPro Labs. Peptide Solubility Guidelines: TFA salts generally enhance the solubility of peptides in aqueous solutions. For most standard in vitro assays, residual TFA levels do not cause interference. View Source

Endothelin-3 (TFA) Application Scenarios

ETA vs. ETB Signalling in Vascular Preparations

In isolated vessel or perfused organ studies where both ETA and ETB receptors are present (e.g., mesenteric vasculature, pulmonary artery, cerebral arteries), ET-3 at concentrations up to 10 nM selectively activates ETB receptors while producing negligible ETA-mediated contraction. This permits clean pharmacological isolation of ETB-dependent vasorelaxation, NO release, and prostacyclin production without requiring receptor antagonists that may introduce off-target effects [1]. The 135-fold functional selectivity window documented in recombinant systems translates to usable selectivity in native tissues where receptor subtype ratios may vary [2].

Prostacyclin-Dependent Anti-Thrombotic Studies

For experiments investigating ETB-mediated prostacyclin release and its downstream anti-platelet effects, ET-3 at 1 nmol/kg i.v. provides the unique advantage of inhibiting platelet aggregation while causing only transient blood pressure changes and no heart rate alteration in anaesthetised rabbit models [3]. This haemodynamic dissociation is not achievable with ET-1 at any dose, making ET-3 the obligatory tool compound for studies where cardiovascular stability must be maintained during anti-aggregatory endpoint measurements.

Multi-Species Translational Research

The 100% sequence identity of mature ET-3 across human, mouse, rat, and rabbit eliminates ligand sequence as a confounding variable in cross-species study designs. Laboratories conducting staged preclinical programmes—from transgenic mouse models through rat pharmacological characterization to rabbit haemodynamic studies—can use a single product batch across all species, ensuring that observed inter-species response differences reflect genuine receptor biology rather than peptide sequence divergence [4].

Structural Biology of ETB Receptor–Ligand Interactions

ET-3 has been co-crystallized with the human ETB receptor, providing the highest-resolution structural template for understanding ETB-selective agonist binding [5]. The defined disulfide bridge topology (Cys1–Cys15, Cys3–Cys11) and TFA salt form's suitability for precise gravimetric preparation of stock solutions make this product appropriate for cryo-EM, X-ray crystallography, NMR, and surface plasmon resonance studies requiring exact ligand concentrations and verified purity.

• [1] Schilling L, Feger GI, Ehrenreich H, Wahl M. Endothelin-3-induced relaxation of isolated rat basilar artery is mediated by an endothelial ETB-type endothelin receptor. J Cereb Blood Flow Metab. 1995;15(4):699-705. ET-3 pD₂ = 8.836 ± 0.415 for relaxation in precontracted basilar artery; ETB-mediated and NO-dependent. View Source
• [2] Bertin Bioreagent / GLPBio. Endothelin-3 (human, rat) (trifluoroacetate salt). pD₂ (β-arrestin) ETA = 7.31, ETB = 9.44 in CHO-K1 cells; 135-fold functional selectivity. View Source
• [3] Lidbury PS, Thiemermann C, Thomas GR, Vane JR. Endothelin-3: selectivity as an anti-aggregatory peptide in vivo. Eur J Pharmacol. 1989;166(2):335-338. PMID: 2676565. View Source
• [4] GtoPdb (IUPHAR/BPS Guide to Pharmacology). Endothelin-3 ligand page. Human ET-3 sequence identical to mouse and rat sequences. View Source
• [5] Shihoya W, Nishizawa T, Okuta A, Tani K, Dohmae N, Takemoto H, Nureki O. Crystal structures of human ETB receptor provide mechanistic insight into receptor activation and partial activation. Nat Commun. 2018;9:4711. View Source